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An In-depth Technical Guide to Isopropyl 4-
Hydroxypiperidine-1-carboxylate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Isopropyl 4-Hydroxypiperidine-1-carboxylate is a heterocyclic organic compound featuring a

piperidine ring functionalized with a hydroxyl group and an N-isopropyl carbamate. Its chemical

structure makes it a valuable building block and intermediate in the synthesis of more complex

molecules, particularly in the pharmaceutical industry. The presence of both a protected amine

and a reactive hydroxyl group allows for sequential chemical modifications, making it a versatile

reagent in the construction of active pharmaceutical ingredients (APIs). This guide provides a

comprehensive overview of its chemical properties, synthesis, and applications in drug

development.

Physicochemical Properties
The fundamental properties of Isopropyl 4-Hydroxypiperidine-1-carboxylate are

summarized in the table below. These data are crucial for its handling, characterization, and

use in synthetic chemistry.
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Property Value Reference

Molecular Formula C9H17NO3 [1]

Molecular Weight 187.24 g/mol [1]

IUPAC Name

propan-2-yl 4-

hydroxypiperidine-1-

carboxylate

[1]

CAS Number 832715-51-2 [1]

Synonyms

4-HYDROXYPIPERIDINE-1-

CARBOXYLIC ACID

ISOPROPYL ESTER, 4-

Hydroxy-1-piperidinecarboxylic

acid 1-methylethyl ester

[1]

Role in Drug Development
The piperidine scaffold is a common motif in a wide range of biologically active molecules,

including many central nervous system (CNS) drugs.[2][3] Isopropyl 4-Hydroxypiperidine-1-
carboxylate serves as a key intermediate in the synthesis of various therapeutic agents. Its

structure is incorporated into molecules designed to treat neurological and psychiatric

conditions.[3] The related ethyl ester, Ethyl 4-hydroxypiperidine-1-carboxylate, is a known

intermediate in the synthesis of antihistamines and CNS drugs such as antipsychotics and

antidepressants.[2][3] By analogy, the isopropyl variant is also a valuable precursor for creating

novel drug candidates with potentially modulated pharmacokinetic and pharmacodynamic

profiles.

The following diagram illustrates the logical workflow of utilizing Isopropyl 4-
Hydroxypiperidine-1-carboxylate in a typical drug discovery and development pipeline.
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Reactants

Process

Workup & Purification

4-Hydroxypiperidine

Reaction in
Aprotic Solvent

Isopropyl Chloroformate Base (e.g., Triethylamine)

Aqueous Workup

Quenching

Drying & Solvent Removal

Column Chromatography

Isopropyl 4-Hydroxypiperidine-1-carboxylate

Pure Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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